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Compound of Interest

Compound Name: Cesium phosphate

Cat. No.: B3367467

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical formulas and molecular weights of

various cesium phosphate compounds. These inorganic salts are of interest in diverse

research and development fields, from materials science to potential applications in drug

delivery systems. The information is presented to facilitate easy comparison and reference for

scientific professionals.

Quantitative Data Summary

The chemical properties of the primary forms of cesium phosphate are summarized in the
table below. This allows for a direct comparison of their molecular formulas and weights.

Compound Name Chemical Formula

Molecular Weight ( g/mol )

Tricesium Phosphate Cs3POa

493.69[1][2]

Dicesium Hydrogen Phosphate  Cs2HPOa

361.79

Cesium Dihydrogen

CsHzPOa4
Phosphate

229.89[3][4][5][6]

Detailed Compound Information

1. Tricesium Phosphate
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Tricesium phosphate, also known as cesium phosphate, is the fully substituted salt of
phosphoric acid with cesium.

e Chemical Formula: Cs3sPOa[1][2][7]

o This formula indicates that three cesium ions (Cs™*) are required to balance the trivalent
phosphate anion (POa437).

e Molecular Weight:

o The molecular weight is approximately 493.69 g/mol .[1][2] This value is calculated by
summing the atomic weights of three cesium atoms, one phosphorus atom, and four
oxygen atoms.

2. Dicesium Hydrogen Phosphate

Dicesium hydrogen phosphate is a partially substituted salt where two of the acidic protons of
phosphoric acid are replaced by cesium ions.

e Chemical Formula: Cs2HPOa

o This compound consists of two cesium ions (Cs*) and a hydrogen phosphate anion
(HPO427).

e Molecular Weight:
o The calculated molecular weight for this compound is approximately 361.79 g/mol .
3. Cesium Dihydrogen Phosphate

Cesium dihydrogen phosphate is another partially substituted salt, with one acidic proton of
phosphoric acid replaced by a cesium ion.

e Chemical Formula: CsH2POa4[3][4][6]

o This formula represents one cesium ion (Cs*) bonded to a dihydrogen phosphate anion
(H2PO47).[6]
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¢ Molecular Weight:
o Its molecular weight is approximately 229.89 g/mol .[3][4][5][6]

Logical Relationships of Cesium Phosphates

The following diagram illustrates the relationship between the constituent ions and the resulting
cesium phosphate compounds. It visually represents the progressive substitution of hydrogen
ions in phosphoric acid with cesium ions.

Formation of Cesium Phosphates

Cesium lon (Cs*) Phosphoric Acid (H3POa4)

Cesium Dihydrogen Phosphate (CsH2POa)

Dicesium Hydrogen Phosphate (CszHPOa)

Tricesium Phosphate (Cs3POa)

Click to download full resolution via product page

Caption: lon substitution pathway for cesium phosphates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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